Cas no 65143-07-9 (1-methyl-1H-Pyrazolo[3,4-d]pyrimidine-4-carbonitrile)

• Product Name: 1-methyl-1H-Pyrazolo[3,4-d]pyrimidine-4-carbonitrile
• CAS No: 65143-07-9
• MF: C₇H₅N₅
• MW: 159.148099660873
• CID: 1115441
• PubChem ID: 15643227
• Update Time: 2025-04-20

1-methyl-1H-Pyrazolo[3,4-d]pyrimidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H-Pyrazolo[3,4-d]pyrimidine-4-carbonitrile
• 65143-07-9
• DB-111330

• Inchi： 1S/C7H5N5/c1-12-7-5(3-11-12)6(2-8)9-4-10-7/h3-4H,1H3
• InChI Key： NVZYYBQRNHBORV-UHFFFAOYSA-N
• SMILES： N1(C)C2C(=C(C#N)N=CN=2)C=N1

Computed Properties

• Exact Mass: 159.05449518g/mol
• Monoisotopic Mass: 159.05449518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 67.4Ų